Cas no 15889-98-2 (2-Furanpropanoic acid,tetrahydro-5-oxo-, methyl ester)

• Product Name: 2-Furanpropanoic acid,tetrahydro-5-oxo-, methyl ester
• CAS No: 15889-98-2
• MF: C₈H₁₂O₄
• MW: 172.178483009338
• CID: 228905
• PubChem ID: 299833
• Update Time: 2025-04-19

2-Furanpropanoic acid,tetrahydro-5-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Furanpropanoic acid,tetrahydro-5-oxo-, methyl ester
• methyl 3-(5-oxooxolan-2-yl)propanoate
• (oxo-2 tetrahydrofurfuryl-5)-3 propionate de methyle
• 3-(5-oxo-tetrahydro-furan-2-yl)-propionic acid methyl ester
• 4-(2-Methoxycarbonylethyl)-4-butanolide
• methyl 3-(5-oxotetrahydrofuran-2-yl)propanoate
• NSC173183
• FXLHHDTWEYWBBO-UHFFFAOYSA-N
• NSC-173183
• 15889-98-2
• DTXSID30306007

• Inchi： 1S/C8H12O4/c1-11-7(9)4-2-6-3-5-8(10)12-6/h6H,2-5H2,1H3
• InChI Key： FXLHHDTWEYWBBO-UHFFFAOYSA-N
• SMILES： O1C(CCC1CCC(=O)OC)=O

Computed Properties

• Exact Mass: 172.07356
• Monoisotopic Mass: 172.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.145
• Boiling Point: 289.4°Cat760mmHg
• Flash Point: 146.3°C
• Refractive Index: 1.451
• PSA: 52.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters